Cas no 2703772-69-2 (N-4-bromo-2-(2,4-dioxo-1,3-diazinan-1-yl)phenylacetamide)

• Product Name: N-4-bromo-2-(2,4-dioxo-1,3-diazinan-1-yl)phenylacetamide
• CAS No: 2703772-69-2
• MF: C₁₂H₁₂BrN₃O₃
• MW: 326.145981788635
• CID: 5615601
• PubChem ID: 165944846
• Update Time: 2025-10-22

N-4-bromo-2-(2,4-dioxo-1,3-diazinan-1-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• EN300-33342078
• 2703772-69-2
• N-[4-bromo-2-(2,4-dioxo-1,3-diazinan-1-yl)phenyl]acetamide
• N-4-bromo-2-(2,4-dioxo-1,3-diazinan-1-yl)phenylacetamide

• Inchi： 1S/C12H12BrN3O3/c1-7(17)14-9-3-2-8(13)6-10(9)16-5-4-11(18)15-12(16)19/h2-3,6H,4-5H2,1H3,(H,14,17)(H,15,18,19)
• InChI Key： NXIXRPCQYATUKD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)N1C(NC(CC1)=O)=O)NC(C)=O

Computed Properties

• Exact Mass: 325.00620g/mol
• Monoisotopic Mass: 325.00620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 78.5Ų

Additional information on N-4-bromo-2-(2,4-dioxo-1,3-diazinan-1-yl)phenylacetamide

Recent Advances in the Study of N-4-bromo-2-(2,4-dioxo-1,3-diazinan-1-yl)phenylacetamide (CAS: 2703772-69-2)

In recent years, the compound N-4-bromo-2-(2,4-dioxo-1,3-diazinan-1-yl)phenylacetamide (CAS: 2703772-69-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and targeted therapies. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-4-bromo-2-(2,4-dioxo-1,3-diazinan-1-yl)phenylacetamide has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic methods to achieve higher efficiency. The compound's structural elucidation has been confirmed through NMR spectroscopy and mass spectrometry, ensuring its chemical integrity and reproducibility. These advancements in synthesis are critical for scaling up production for preclinical and clinical studies.

One of the most notable findings in recent research is the compound's inhibitory activity against specific enzymes involved in inflammatory pathways. In vitro studies have demonstrated that N-4-bromo-2-(2,4-dioxo-1,3-diazinan-1-yl)phenylacetamide effectively targets key enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), which are implicated in chronic inflammatory diseases. The compound's high selectivity and potency make it a promising candidate for the development of anti-inflammatory drugs with fewer side effects compared to existing therapies.

Further investigations into the compound's mechanism of action have revealed its ability to modulate cellular signaling pathways. Recent studies have shown that N-4-bromo-2-(2,4-dioxo-1,3-diazinan-1-yl)phenylacetamide interacts with specific protein domains, leading to the downregulation of pro-inflammatory cytokines. This dual-action mechanism not only highlights its therapeutic potential but also provides insights into the design of next-generation multifunctional drugs. Animal models of inflammation and autoimmune diseases have shown significant reduction in disease symptoms upon treatment with this compound, further validating its efficacy.

In addition to its anti-inflammatory properties, N-4-bromo-2-(2,4-dioxo-1,3-diazinan-1-yl)phenylacetamide has shown promise in oncology research. Preliminary studies indicate that the compound exhibits cytotoxic effects on certain cancer cell lines, particularly those resistant to conventional chemotherapy. Researchers are exploring its potential as an adjunct therapy to enhance the efficacy of existing treatments. The compound's ability to induce apoptosis and inhibit angiogenesis is currently under investigation, with promising results in preclinical models.

Despite these advancements, challenges remain in the development of N-4-bromo-2-(2,4-dioxo-1,3-diazinan-1-yl)phenylacetamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Recent efforts have focused on structural modifications to improve the compound's pharmacokinetic profile while retaining its biological activity. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, N-4-bromo-2-(2,4-dioxo-1,3-diazinan-1-yl)phenylacetamide (CAS: 2703772-69-2) represents a promising candidate for the development of novel therapeutics in inflammation and oncology. The latest research highlights its unique mechanism of action, efficacy in preclinical models, and potential for clinical translation. Continued investigation into its pharmacological properties and optimization of its chemical structure will be crucial for realizing its full therapeutic potential. This compound exemplifies the intersection of chemical innovation and biological discovery, offering new avenues for drug development in the coming years.